Cas no 1353498-74-4 (Ethyl 5-(3-pyridinyl)-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 5-(3-pyridinyl)-1H-pyrrole-2-carboxylate
• CAS No: 1353498-74-4
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD21090774
• CID: 4784217
• Update Time: 2025-05-21

Ethyl 5-(3-pyridinyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3-pyridinyl)-1H-pyrrole-2-carboxylate
• ethyl 5-pyridin-3-yl-1H-pyrrole-2-carboxylate

• MDL： MFCD21090774
• Inchi： 1S/C12H12N2O2/c1-2-16-12(15)11-6-5-10(14-11)9-4-3-7-13-8-9/h3-8,14H,2H2,1H3
• InChI Key： BCHFKNCJJSQJMG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C2C=NC=CC=2)N1)=O

Computed Properties

• Exact Mass: 216.089877630 g/mol
• Monoisotopic Mass: 216.089877630 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55
• Molecular Weight: 216.24

Additional information on Ethyl 5-(3-pyridinyl)-1H-pyrrole-2-carboxylate

Comprehensive Overview of Ethyl 5-(3-pyridinyl)-1H-pyrrole-2-carboxylate (CAS No. 1353498-74-4)

Ethyl 5-(3-pyridinyl)-1H-pyrrole-2-carboxylate (CAS No. 1353498-74-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a pyrrole ring with a pyridine moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting kinase inhibitors and GPCR modulators, which are hot topics in modern medicinal chemistry.

The growing demand for small molecule therapeutics has propelled the exploration of compounds like Ethyl 5-(3-pyridinyl)-1H-pyrrole-2-carboxylate. Its molecular structure allows for facile derivatization, enabling the development of novel analogs with enhanced pharmacokinetic properties. Recent studies highlight its role in cancer research, where its derivatives exhibit promising activity against specific tumor cell lines. This aligns with the increasing public interest in precision medicine and targeted therapies, which dominate current healthcare discussions.

From a synthetic chemistry perspective, CAS No. 1353498-74-4 serves as a valuable building block for constructing nitrogen-containing heterocycles. Its ethyl ester group offers reactivity for further functionalization, making it a preferred choice for combinatorial chemistry libraries. The compound’s stability under various reaction conditions also makes it suitable for high-throughput screening, a technique widely adopted in drug discovery pipelines.

Environmental and green chemistry considerations are another area where Ethyl 5-(3-pyridinyl)-1H-pyrrole-2-carboxylate is being evaluated. With the rise of sustainable synthesis methods, researchers are exploring catalytic processes to produce this compound with minimal waste. This resonates with the global push toward eco-friendly manufacturing, a topic frequently searched by industry professionals and academics alike.

In summary, Ethyl 5-(3-pyridinyl)-1H-pyrrole-2-carboxylate (CAS No. 1353498-74-4) represents a multifaceted compound with broad applicability in life sciences and material chemistry. Its relevance to cutting-edge research areas ensures its continued prominence in scientific literature and industrial applications.